3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 3-(1,4,6-trimethyl-3-oxo-2H-pyrazolo[3,4-b]pyridin-5-yl)propanoic acid;hydrate
• InChI: InChI=1S/C12H15N3O3.H2O/c1-6-8(4-5-9(16)17)7(2)13-11-10(6)12(18)14-15(11)3;/h4-5H2,1-3H3,(H,14,18)(H,16,17);1H2
• InChI Key: PIEDSGPHJVNTHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C1C(=O)NN2C)C)CCC(=O)O.O

Description

3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate is a chemical building block based on the 1H-pyrazolo[3,4-b]pyridine scaffold, a privileged structure in medicinal chemistry known for its close structural analogy to purine bases like adenine and guanine . This similarity makes derivatives of this core structure valuable tools for probing biological processes, particularly in the discovery of tyrosine kinase inhibitors (TKI) and other targeted therapies . Researchers are increasingly interested in 1,4,6-trisubstituted pyrazolo[3,4-b]pyridines for their potential antiproliferative activity . Compounds within this class have demonstrated significant biological effects, including apoptosis induction and angiogenesis inhibition, positioning them as promising scaffolds for the development of novel anti-cancer agents . This specific derivative, with its defined substitution pattern at the 1, 4, and 6 positions of the fused heterocyclic system, offers a key intermediate for chemical exploration and the development of potent lead compounds in biomedical research.

Preparation Methods

The synthesis of 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate typically involves the following steps:

Formation of the Pyrazole Ring: The initial step involves the formation of the pyrazole ring through the reaction of hydrazine with a β-diketone.

Fusion with Pyridine Ring: The pyrazole ring is then fused with a pyridine ring through a cyclization reaction, often using a dehydrating agent such as phosphorus oxychloride.

Introduction of Methyl Groups: Methyl groups are introduced at specific positions on the pyrazole and pyridine rings through alkylation reactions.

Addition of Propanoic Acid Moiety: The final step involves the addition of the propanoic acid moiety through a condensation reaction with an appropriate carboxylic acid derivative.

Chemical Reactions Analysis

3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo substitution reactions, particularly at the methyl groups, using reagents such as halogens or alkylating agents.

Condensation: Condensation reactions with aldehydes or ketones can lead to the formation of various derivatives, including imines and enamines.

Scientific Research Applications

3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to various biological effects. For example, it may inhibit the activity of kinases or other signaling proteins, thereby modulating cellular processes such as proliferation, apoptosis, and differentiation.

Comparison with Similar Compounds

2-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic Acid

• Structure: Differs by an acetic acid (–CH2COOH) group instead of propanoic acid (–CH2CH2COOH).
• Properties: Shorter side chain reduces molecular weight (MW ≈ 265.2 vs. target’s ~279.3) and acidity (pKa ~4.7 vs. ~4.5 for propanoic acid). Enhanced solubility in polar solvents compared to non-hydrated derivatives .
• Applications : Used as a synthetic building block, suggesting the target compound may share utility in organic synthesis .

2-{6-Hydroxy-4-Methyl-3-Oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic Acid

• Structure : Replaces 1,4,6-trimethyl groups with 4-methyl and 6-hydroxy substituents.
• Properties : Hydroxy group introduces hydrogen-bonding capacity, increasing water solubility (MW = 223.19) but reducing lipophilicity (LogP ~0.8 vs. target’s ~1.2).

Methyl 3-{1,4,6-Trimethyl-3-Oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate

• Structure: Propanoic acid esterified to a methyl ester (–COOCH3).
• Properties: Higher lipophilicity (LogP ~1.8) enhances membrane permeability but reduces aqueous solubility.

Functional Group Variants

2-(Furan-2-yl)-N-({1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}methyl)acetamide

• Structure: Substitutes propanoic acid with a furyl-acetamide group.
• The furan ring adds aromaticity, altering electronic properties .

Herbicidal Propanoic Acid Derivatives (e.g., Haloxyfop, Fluazifop)

• Structure: Phenoxy-propanoic acid derivatives with trifluoromethyl-pyridinyl groups.
• Properties: Despite differing cores, the propanoic acid group is critical for herbicidal activity, acting as a synthetic auxin mimic. This highlights the functional importance of carboxylic acid groups in bioactivity .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Group	Applications	Source
3-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate	C14H19N3O4·H2O	279.3 (anhydrous)	1,4,6-Trimethyl, 3-oxo, propanoic acid	Carboxylic acid	Research chemical
2-{1,4,6-Trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid	C12H15N3O4	265.2	1,4,6-Trimethyl, 3-oxo, acetic acid	Carboxylic acid	Synthetic building block
2-{6-Hydroxy-4-methyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid	C9H9N3O4	223.19	4-Methyl, 6-hydroxy, acetic acid	Carboxylic acid	Life science research
Methyl 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoate	C15H21N3O4	307.3	1,4,6-Trimethyl, 3-oxo, methyl ester	Ester	Discontinued commercial

Key Research Findings

Substituent Effects : The 1,4,6-trimethyl groups in the target compound likely enhance metabolic stability compared to hydroxy-substituted analogues (e.g., ).

Hydration Impact: The hydrate form improves crystallinity and shelf stability, contrasting with non-hydrated esters (e.g., ) prone to hydrolysis.

Biological Activity

The compound 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate is a derivative of pyrazolo[3,4-b]pyridine, a heterocyclic compound known for its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its anti-inflammatory properties and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{13}H_{17}N_3O_3$, with a molecular weight of approximately 263.29 g/mol. The structure includes a propanoic acid moiety attached to a pyrazolo[3,4-b]pyridine framework, which is thought to contribute to its biological effects.

Anti-inflammatory Effects

Research has indicated that derivatives of pyrazolo[3,4-b]pyridine exhibit significant anti-inflammatory properties. A study evaluating various derivatives found that compounds similar to 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate effectively reduced the release of pro-inflammatory cytokines such as TNF-α and IFN-γ in cultured peripheral blood mononuclear cells (PBMCs). Specifically:

• Cytokine Inhibition: The tested compounds inhibited TNF-α release by approximately 44% to 79% at higher concentrations (100 µg/mL) and were comparable to standard anti-inflammatory drugs like ibuprofen in efficacy .
• Cell Viability: The compounds demonstrated low toxicity with cell viability ranging from 94.71% to 96.72%, indicating their potential for safe therapeutic use .

Antiproliferative Activity

The antiproliferative effects of the compound were evaluated against various cancer cell lines. The results indicated that:

• Inhibition of Cell Proliferation: Compounds structurally related to 3-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}propanoic acid hydrate exhibited notable inhibition of cancer cell growth in both murine and human models .

The mechanism underlying the biological activity of this compound appears to involve modulation of immune responses and inhibition of specific signaling pathways associated with inflammation. The presence of the pyrazole ring contributes to the interaction with various biological targets, enhancing its therapeutic potential.

Study 1: Evaluation of Cytokine Release

In a controlled laboratory setting, PBMCs were stimulated with lipopolysaccharides (LPS) and treated with varying concentrations of the compound. Results showed a significant decrease in IFN-γ production at higher doses while promoting IL-10 release at lower concentrations. This suggests a dual role in modulating immune responses favorably .

Study 2: Antimicrobial Activity

Another study assessed the antimicrobial properties against Gram-positive and Gram-negative bacteria. The compound demonstrated moderate activity against several strains but was less effective compared to other derivatives lacking the propanoic acid moiety .

Data Summary Table

Biological Activity	Effect Observed	Reference
Cytokine Inhibition	TNF-α reduction by 44%-79%
Cell Viability	94.71% - 96.72%
Antiproliferative Effect	Significant growth inhibition in cancer cells
Antimicrobial Activity	Moderate against Gram-positive/negative bacteria